Cas no 6947-94-0 (2-Methylfuran-3-carboxylic acid)

• Product Name: 2-Methylfuran-3-carboxylic acid
• CAS No: 6947-94-0
• MF: C₆H₆O₃
• MW: 126.110042095184
• MDL: MFCD00092314
• CID: 85793
• PubChem ID: 244756
• Update Time: 2025-06-14

2-Methylfuran-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Methylfuran-3-carboxylic acid
• 2-Methyl-3-furoic acid
• 2-Methyl-3-furancarboxylic Acid
• 2-Methyl-3-furiocacid
• NSC 55881
• 2-Methyl-furan-3-carboxylic acid
• 2-methyl-3-furan carboxylic acid
• 2-Methyl-3-furioc acid
• FT-0612941
• J-640047
• 2-METHYL-3-FUROICACID
• AK-830/25033015
• SY033733
• 3-Furancarboxylic acid, 2-methyl-
• Z104479606
• J-800049
• A866825
• NSC-55881
• CS-0095991
• 2-methylfuran-3-carboxylicacid
• 3-Furancarboxylic acid,2-methyl-
• DTXSID50288452
• SB60924
• 2-methyl-3furan carboxylic acid
• NSC55881
• EN300-20656
• J-509952
• 6947-94-0
• 2-Methyl-3-furoic acid, 97%
• SCHEMBL757449
• MFCD00092314
• AKOS000121240
• AS-32891
• 3-Furoic acid, 2-methyl- (6CI,7CI,8CI); 2-Methyl-3-furancarboxylic acid; 2-Methyl-3-furoic acid; NSC 55881
• GEO-01841
• ALBB-023547
• DB-055282
• STK520576

• MDL： MFCD00092314
• Inchi： 1S/C6H6O3/c1-4-5(6(7)8)2-3-9-4/h2-3H,1H3,(H,7,8)
• InChI Key： CFGQZVOVFIZRMN-UHFFFAOYSA-N
• SMILES： O1C=CC(C(=O)O)=C1C
• BRN： 112229

Computed Properties

• Exact Mass: 126.03200
• Monoisotopic Mass: 126.032
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.9
• Topological Polar Surface Area: 50.4A^2

Experimental Properties

• Color/Form: Not available
• Density: 1.248±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 99-103 °C
• Boiling Point: 231.5±20.0 ºC (760 Torr),
• Flash Point: 93.8±21.8 ºC,
• Refractive Index: 1.4189 (estimate)
• Solubility: Slightly soluble (9.3 g/l) (25 º C),
• PSA: 50.44000
• LogP: 1.28620
• Solubility: Not available

2-Methylfuran-3-carboxylic acid Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280-P305+P351+P338-P310
• Hazardous Material transportation number：UN 3261 8/PG 3
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S45-S36/37/39-S26
• Hazardous Material Identification：
• Risk Phrases：R34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid and derivatives Furoic acids

Additional information on 2-Methylfuran-3-carboxylic acid

Comprehensive Overview of 2-Methylfuran-3-carboxylic acid (CAS No. 6947-94-0): Properties, Applications, and Industry Insights

2-Methylfuran-3-carboxylic acid (CAS No. 6947-94-0) is a specialized organic compound belonging to the furan carboxylic acid family. This compound, characterized by its methyl-substituted furan ring and carboxylic acid functional group, has garnered significant attention in pharmaceutical, agrochemical, and material science research. Its unique molecular structure makes it a versatile intermediate for synthesizing more complex molecules, particularly in drug discovery and fine chemical production.

In recent years, the demand for heterocyclic building blocks like 2-Methylfuran-3-carboxylic acid has surged due to their role in developing bioactive compounds. Researchers frequently search for "furan derivatives in drug design" or "CAS 6947-94-0 solubility data," reflecting its relevance in modern chemistry. The compound’s moderate polarity and hydrogen-bonding capacity contribute to its utility in creating molecules with tailored pharmacokinetic properties.

From a synthetic perspective, 2-Methylfuran-3-carboxylic acid serves as a precursor for flavor and fragrance ingredients, aligning with the growing market for sustainable aroma chemicals. Industry trends show increased interest in "bio-based furan compounds" and "green synthesis of carboxylic acids," positioning this compound as a candidate for eco-friendly production routes. Its low toxicity profile (under standard handling conditions) further enhances its appeal for industrial applications.

The physicochemical properties of 6947-94-0 include a typical melting point range of 120-125°C and solubility in polar organic solvents like ethanol and dimethyl sulfoxide. These characteristics are frequently queried in technical databases, with common search terms such as "2-Methylfuran-3-carboxylic acid NMR spectrum" or "stability under acidic conditions." Such data is critical for process chemists optimizing reaction conditions in API manufacturing.

Emerging applications of 2-Methylfuran-3-carboxylic acid include its use in organic electronic materials, where furan-based monomers contribute to conjugated polymer systems. This connects to trending topics like "biodegradable semiconductors" and "furan-containing photovoltaics." The compound’s electron-rich aromatic system enables interesting optoelectronic properties that are being explored in academic and industrial R&D settings.

Quality control of CAS 6947-94-0 typically involves HPLC purity analysis and residual solvent testing, with industry standards requiring ≥98% chemical purity for most applications. Recent publications have investigated its "metal-catalyzed derivatization" potential, particularly in cross-coupling reactions that are fundamental to modern medicinal chemistry workflows.

Storage recommendations for 2-Methylfuran-3-carboxylic acid emphasize protection from moisture and storage at ambient temperature in tightly sealed containers. These practical considerations address frequently asked questions about "long-term stability of furan carboxylic acids"—a concern for inventory managers in chemical distribution networks.

With the rise of computational chemistry, molecular modeling studies have predicted additional reactivity patterns for 6947-94-0, particularly in electrophilic aromatic substitution scenarios. This theoretical framework supports laboratory investigations into new functionalization strategies, meeting the pharmaceutical industry’s need for "diverse heterocyclic scaffolds."

From a regulatory standpoint, 2-Methylfuran-3-carboxylic acid is not classified under restricted substance lists, though proper material safety data sheet (MSDS) consultation remains essential. The compound’s biodegradation pathways have become a subject of environmental chemistry research, corresponding with increased searches for "furan environmental fate studies."

In conclusion, 2-Methylfuran-3-carboxylic acid (CAS No. 6947-94-0) represents a valuable chemical intermediate with expanding applications across multiple industries. Its combination of structural features, synthetic versatility, and emerging technological uses ensures continued relevance in scientific and industrial communities. Ongoing research into its derivative chemistry and material science applications promises to uncover additional utilities for this fascinating furan derivative.